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Compound of Interest

1-Amino-2-bromo-4-
Compound Name: )
hydroxyanthraquinone

Cat. No.: B089553

Essential Safety and Handling Guide for 1-Amino-2-
bromo-4-hydroxyanthraquinone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-
Amino-2-bromo-4-hydroxyanthraquinone (CAS No. 116-82-5). Adherence to these
procedures is critical to ensure personal safety and proper disposal.

Chemical Identifier:

Compound Name CAS Number Molecular Formula

1-Amino-2-bromo-4-
] 116-82-5 C14HsBrNOs
hydroxyanthraquinone

Hazard Summary:

Based on available GHS data, 1-Amino-2-bromo-4-hydroxyanthraquinone is classified as a
skin sensitizer.[1]
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GHS Classification Hazard Statement

Skin Sensitization (H317) May cause an allergic skin reaction.[1]

Note: A complete, official Safety Data Sheet (SDS) for this specific compound is not readily
available. The following recommendations are based on the known hazards and general best

practices for handling solid, sensitizing chemicals.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Amino-2-bromo-4-hydroxyanthraquinone

to prevent skin and eye contact, and inhalation of dust.
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Protection Type

Recommended Equipment

Eye and Face

ANSI z87.1-compliant safety glasses with side
shields or chemical splash goggles. A face
shield may be required for operations with a

higher risk of splashing or dust generation.

Hand Protection

Chemically resistant gloves (e.g., nitrile,
neoprene). It is crucial to inspect gloves for any
signs of degradation or puncture before and
during use. Change gloves immediately if they

become contaminated.

Body Protection

A fully buttoned laboratory coat. For larger
quantities or procedures with a significant risk of
contamination, a disposable chemical-resistant
apron or coveralls should be worn over the lab

coat.

Respiratory

For handling small quantities in a well-ventilated
area or a chemical fume hood, respiratory
protection may not be necessary. If there is a
potential for dust generation or if working
outside of a fume hood, a NIOSH-approved N95
or higher-rated particulate respirator is required.
For significant aerosolization, a respirator with
an organic vapor cartridge and a particulate pre-

filter should be considered.

Operational and Disposal Plans

Follow these step-by-step procedures for safe handling and disposal.

Operational Plan: Step-by-Step Handling

e Preparation:

o Ensure a chemical fume hood is operational and available.
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o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Assemble all necessary PPE and ensure it is in good condition.

o Prepare all necessary equipment and reagents before handling the compound.

e Handling:

o

Conduct all weighing and transfers of the solid compound within a certified chemical fume
hood to minimize inhalation exposure.

o

Use a spatula or other appropriate tool to handle the solid. Avoid scooping with weighing
paper, which can generate dust.

o

If creating a solution, add the solid to the solvent slowly to avoid splashing.

[¢]

Keep containers of the compound tightly sealed when not in use.
e Post-Handling:

o Thoroughly decontaminate the work area (fume hood, balance, benchtops) with an
appropriate solvent and then soap and water.

o Carefully remove PPE, avoiding self-contamination. Disposable gloves should be removed
last and disposed of as hazardous waste.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

o Waste Collection:

o All solid waste contaminated with 1-Amino-2-bromo-4-hydroxyanthraquinone (e.g.,
used gloves, weighing paper, paper towels from cleanup) must be collected in a
designated, sealed, and clearly labeled hazardous waste container.
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o Unused or unwanted solid 1-Amino-2-bromo-4-hydroxyanthraquinone should also be
disposed of in this container.

o Solutions containing this compound should be collected in a separate, compatible, and
clearly labeled liquid hazardous waste container.

o Waste Disposal:

o Dispose of all hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.

o Do not dispose of this chemical down the drain or in the regular trash.

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 1-Amino-2-bromo-4-

hydroxyanthraquinone.
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Caption: Workflow for the safe handling of 1-Amino-2-bromo-4-hydroxyanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Amino-2-bromo-4-hydroxyanthraquinone | C14H8BrNO3 | CID 8320 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Personal protective equipment for handling 1-Amino-2-
bromo-4-hydroxyanthraquinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089553#personal-protective-equipment-for-handling-
1-amino-2-bromo-4-hydroxyanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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